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Compound of Interest

Compound Name: 2'.4'-Dichloropropiophenone

Cat. No.: B1295048

An In-Depth Technical Guide to 2',4'-
Dichloropropiophenone

This guide provides a comprehensive technical overview of 2',4'-Dichloropropiophenone, a
key chemical intermediate. Tailored for researchers, scientists, and professionals in drug
development, this document delves into its chemical properties, synthesis, applications, and
safety protocols, offering field-proven insights and methodologies.

Core Chemical Identity and Properties

2'.4'-Dichloropropiophenone, with the CAS number 37885-41-9, is a halogenated aromatic
ketone.[1][2][3] Its structure, characterized by a propiophenone backbone with two chlorine
substituents on the phenyl ring at the 2' and 4' positions, is fundamental to its reactivity and
utility in organic synthesis.

Physicochemical Data Summary

A compilation of essential physicochemical properties is presented below, providing a
foundational understanding of this compound for experimental design.
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Property Value Source
CAS Number 37885-41-9 [NIST[1], PubChem[3]]
Molecular Formula CoHsCI20 [NIST[1], PubChem[3]]

. [PubChem[3],
Molecular Weight 203.07 g/mol ]

ChemicalBook[4]]
1-(2,4-dichlorophenyl)propan-
IUPAC Name 1 ( PhenyDprop [PubChem[3]]
-one

White to light yellow powder or

Appearance ump [TCI[2]

Density 1.287 g/cm3 [ChemWhat[5]]
Flash Point >110°C [ChemWhat[5]]
Water Solubility Slightly soluble in water [ChemWhat[5]]

Spectral Information

Spectroscopic data is critical for the identification and characterization of 2',4'-
Dichloropropiophenone. Key spectral features are summarized below:

« Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic peaks corresponding to
the carbonyl (C=0) stretching vibration and aromatic C-Cl stretching, confirming the
presence of the ketone and chloro-substituents.[1]

e Raman Spectroscopy: FT-Raman spectra provide complementary information for structural
elucidation.[3]

Synthesis and Mechanism

The primary route for synthesizing 2',4'-Dichloropropiophenone is through the Friedel-Crafts
acylation of 1,3-dichlorobenzene with propiony! chloride.[6][7] This electrophilic aromatic
substitution reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AICIs).

Reaction Causality
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The choice of a strong Lewis acid catalyst like AICIs is crucial. It functions by coordinating with
the propionyl chloride, thereby generating a highly electrophilic acylium ion. This potent
electrophile is then attacked by the electron-rich 1t system of the 1,3-dichlorobenzene ring. The
directing effects of the two chlorine atoms on the benzene ring predominantly favor substitution
at the 4-position relative to one chlorine and the 6-position relative to the other, leading to the
desired 2,4-dichloro substitution pattern on the propiophenone product. A longer reaction time
and an excess of the Lewis acid are often employed to drive the reaction to completion, as
dihalogenated benzenes are generally less reactive in Friedel-Crafts acylations.[6]

Visualizing the Synthesis Workflow
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Caption: A flowchart illustrating the key stages in the synthesis of 2',4'-
Dichloropropiophenone.

Experimental Protocol: Friedel-Crafts Acylation

The following is a detailed, step-by-step methodology for the synthesis of 2',4'-
Dichloropropiophenone:

Reaction Setup: In a flask equipped with a reflux condenser and a stirrer, dissolve 1,3-
dichlorobenzene and propionyl chloride in carbon disulfide.

o Catalyst Addition: While refluxing and stirring the solution, gradually add anhydrous
aluminum chloride. The evolution of hydrogen chloride gas will be observed.

o Reaction Progression: Continue heating and stirring for an extended period (e.g., 24 hours)
to ensure the reaction goes to completion.[6]

e Quenching and Work-up: After cooling, carefully pour the reaction mixture over crushed ice
and hydrochloric acid to decompose the aluminum chloride complex.

o Extraction: Separate the organic layer and extract the aqueous layer with a suitable solvent
like diethyl ether.

e Washing: Combine the organic extracts and wash successively with dilute sodium hydroxide
solution and water to remove unreacted starting materials and acidic impurities.

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
sodium sulfate), filter, and remove the solvent by rotary evaporation.

 Purification: Purify the crude product by vacuum distillation to obtain pure 2',4'-
Dichloropropiophenone.[6]

Applications in Research and Development

2'.4'-Dichloropropiophenone is a valuable building block in organic synthesis, primarily
serving as a precursor for more complex molecules, including pharmaceuticals and
agrochemicals.
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Its principal application lies in the synthesis of antifungal agents. For instance, it is a key
intermediate in the preparation of certain azole antifungals. The propiophenone moiety can be
readily functionalized, for example, through alpha-halogenation followed by substitution with an
imidazole or triazole group, to construct the core structure of these active pharmaceutical
ingredients. It is also used in the synthesis of (S)-3-chloro-1-(4-chlorophenyl)-1-propanol.[4]

Safety, Handling, and Toxicology

Adherence to strict safety protocols is paramount when handling 2',4'-
Dichloropropiophenone.

Hazard Identification and GHS Classification
e GHS Pictogram: Warning

o Hazard Statement: H302: Harmful if swallowed.[3]
» Precautionary Statements:
o P264: Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P330: Rinse mouth.

o P501: Dispose of contents/container to an approved waste disposal plant.[3]

Handling and Storage

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

» Ventilation: Use only in a well-ventilated area. Avoid breathing dust.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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First Aid Measures

« |If Swallowed: Rinse mouth. Call a poison control center or doctor immediately for treatment
advice.

o Skin Contact: Wash off immediately with plenty of water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

¢ Inhalation: Remove to fresh air.

Analytical Methodologies

The quantification and identification of 2',4'-Dichloropropiophenone and its related
compounds in various matrices are typically achieved using chromatographic techniques
coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like
2'.4'-Dichloropropiophenone. The methodology involves:

o Sample Preparation: Extraction of the analyte from the sample matrix using an appropriate
solvent.

o GC Separation: The extract is injected into a gas chromatograph, where the components are
separated based on their boiling points and interactions with the stationary phase of the
capillary column.

o MS Detection: The separated components are then introduced into a mass spectrometer,
where they are ionized and fragmented. The resulting mass spectrum provides a unique
fingerprint for identification, and the abundance of specific ions is used for quantification.

Visualizing the Analytical Workflow
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Caption: A simplified workflow for the GC-MS analysis of 2',4'-Dichloropropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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